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Compound of Interest

Compound Name: 1-(Methylsulfonyl)piperidin-4-ol

Cat. No.: B1321963

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A specific Safety Data Sheet (SDS) for 1-
(Methylsulfonyl)piperidin-4-ol was not publicly available at the time of this writing. The
information herein is extrapolated from data on structurally similar compounds, including
piperidine derivatives and methylsulfonyl compounds. All personnel must exercise caution and
handle this substance as a potentially hazardous material, adhering to rigorous laboratory
safety standards. A thorough risk assessment should be conducted before any handling or use.

Predicted Hazard Assessment

Based on the analysis of related chemical structures, 1-(Methylsulfonyl)piperidin-4-ol is
predicted to present several potential hazards. The piperidine moiety can be associated with
skin and eye irritation, while sulfonyl-containing compounds can range from being relatively
inert to highly reactive and toxic. Therefore, a conservative approach to handling is mandatory.

Predicted GHS Hazard Classifications:
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Hazard Class

Predicted Category

Notes

Acute Toxicity, Oral

Category 4 (Harmful if

swallowed)

Inferred from various
functionalized piperidine

compounds.

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

A common hazard for cyclic

amines.

Serious Eye Damage/Irritation

Category 2A (Causes serious

eye irritation)

Expected based on the

potential for skin irritation.

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (May cause

respiratory irritation)

Inhalation of dust or aerosols
may irritate the respiratory

tract.

Note: These classifications are predictive and have not been officially determined. They should

be used for preliminary risk assessment only.

Physical and Chemical Properties (Estimated)

Quantitative physical and chemical data for 1-(Methylsulfonyl)piperidin-4-ol are not readily
available. The following table provides estimates based on its chemical structure.
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Property Estimated Value / Information
Molecular Formula CeH13NOsS
Molecular Weight 179.24 g/mol
Appearance Expected to be an off-white to white solid.
B Likely soluble in polar organic solvents (e.qg.,
Solubility
DMSO, DMF, Methanol).
Melting Point Not determined.
Boiling Point Not determined.
Stable under recommended storage conditions.
Stability Avoid strong oxidizing agents, strong acids, and

bases.

Safe Handling and Personal Protective Equipment

(PPE)

A stringent safety protocol should be implemented when handling 1-

(Methylsulfonyl)piperidin-4-ol. The following workflow diagram illustrates the key stages of

chemical handling in a laboratory setting.
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General Laboratory Chemical Handling Workflow
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Caption: Workflow for safe chemical handling in a research environment.
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Engineering Controls:

e Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood, especially when handling powders or creating solutions.

o Ensure that safety showers and eyewash stations are readily accessible and have been
recently tested.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield that conforms to EU Standard
EN166 or OSHA 29 CFR 1910.133 regulations.

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) that have been
inspected for integrity before use. Dispose of contaminated gloves properly.

o Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes. For
larger quantities or when there is a significant risk of splashing, consider additional protective
clothing.

o Respiratory Protection: If dust or aerosols are generated and engineering controls are
insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator may be
necessary.

First Aid and Emergency Procedures

In case of exposure, follow these procedures and seek immediate medical attention.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill Procedures:

o Evacuate the area and ensure adequate ventilation.

e Wear appropriate PPE.

o Prevent further leakage or spillage. Do not let the chemical enter drains.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and collect in a

suitable, labeled container for disposal.

o For large spills, contact your institution's environmental health and safety department.

Standardized Experimental Safety Protocols
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To definitively determine the toxicological properties of 1-(Methylsulfonyl)piperidin-4-ol,
standardized tests according to the Organisation for Economic Co-operation and Development
(OECD) Guidelines for the Testing of Chemicals would be required. The following are
summaries of the key in vivo protocols.

OECD Test Guideline 402: Acute Dermal Toxicity

Objective: To determine the health hazards likely to arise from a single, short-term dermal
exposure to the substance.

Methodology:
o Test Animals: Typically, young adult albino rats or rabbits are used.

o Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the trunk of the test animals.

o Dose Application: The test substance is applied uniformly over an area of at least 10% of the
total body surface area. For solids, the substance is moistened slightly with a suitable vehicle
(e.g., water or saline) to ensure good skin contact. The application site is then covered with a
porous gauze dressing.

o Exposure: The substance is kept in contact with the skin for 24 hours.[1][2]

o Observation: Animals are observed for mortality, signs of toxicity (changes in skin, fur, eyes,
and behavior), and body weight changes for at least 14 days.[1][2]

o Endpoint: The primary endpoint is the calculation of an LD50 (the dose estimated to be lethal
to 50% of the test animals), if applicable, and the detailed observation of any toxic effects. A
limit test at a high dose (e.g., 2000 mg/kg) may be performed first to classify the substance
as having low toxicity if no mortality occurs.[1]

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

Objective: To assess the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.
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Methodology:

Test Animals: A single albino rabbit is typically used for the initial test.[3]

Dose Application: A 0.5 g (for solids) or 0.5 mL (for liquids) dose of the test substance is
applied to a small patch of clipped skin (approx. 6 cm?).[4] The site is covered with a gauze
patch.

Exposure: The exposure period is typically 4 hours.[3][4]

Observation: After exposure, the patch is removed, and the skin is evaluated for erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and then
daily for up to 14 days to assess reversibility.[4]

Confirmation: If a corrosive effect is not observed in the initial animal, the response is
confirmed using up to two additional animals.[3][5]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

Objective: To determine the potential of a substance to produce irritation or corrosion when

applied to the eye.

Methodology:

Test Animals: The albino rabbit is the recommended species. An initial test is performed on a
single animal.[6][7]

Dose Application: A single dose of the substance (e.g., 0.1 mL of liquid or not more than 100
mg of solid) is instilled into the conjunctival sac of one eye. The other eye remains untreated
and serves as a control.[7][8]

Observation: The eyes are examined for ocular lesions (in the cornea, iris, and conjunctiva)
at 1, 24, 48, and 72 hours after application.[7][8] The observation period can be extended up
to 21 days to evaluate the reversibility of any effects.[6]

Confirmation: If a severe irritant or corrosive effect is not seen in the first animal, the test may
be confirmed with up to two additional animals.[6][7] The use of topical anesthetics and
systemic analgesics is recommended to minimize animal distress.[8][9]
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The following diagram illustrates the decision-making logic for initiating these key toxicological
tests, emphasizing a tiered approach that prioritizes in vitro methods to reduce animal testing.

Tiered Approach for Acute Toxicity Testing

New Chemical Compound
(e.g., 1-(Methylsulfonyl)piperidin-4-ol)

In Silico / QSAR Analysis
(Predict Toxicity from Structure)

If data is insufficient

In Vitro / Ex Vivo Testing
(e.g., OECD 439 Skin Irritation,
BCOP for Eye Irritation)

If results are inconclusive |If results are inconclusive \If dermal exposure is likely

In Vivo Conflrmatory Testing (If Required)

OECD 404 OECD 405 OECD 402
(Acute Dermal Irrltatlon) (Acute Eye Irritation) Acute Dermal Toxicity)

Classification & Labeling
(GHS)
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Caption: Decision workflow for evaluating the acute toxicity of a new chemical.

Storage and Disposal

Storage:

e Store in a tightly closed, properly labeled container.
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o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

e The storage area should be secured and accessible only to authorized personnel.
Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

e Do not dispose of down the drain or into the environment.

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly. Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1321963#1-methylsulfonyl-piperidin-4-ol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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